Cas no 1388065-74-4 (2-Amino-7-bromo-6-cyano-1H-benzimidazole)

• Product Name: 2-Amino-7-bromo-6-cyano-1H-benzimidazole
• CAS No: 1388065-74-4
• MF: C₈H₅BrN₄
• MW: 237.056099653244
• CID: 4824327
• Update Time: 2025-10-31

2-Amino-7-bromo-6-cyano-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-7-bromo-6-cyano-1H-benzimidazole

• Inchi： 1S/C8H5BrN4/c9-6-4(3-10)1-2-5-7(6)13-8(11)12-5/h1-2H,(H3,11,12,13)
• InChI Key： VQWSRKZZVQYNCC-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC2=C1N=C(N)N2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 248
• XLogP3: 1.5
• Topological Polar Surface Area: 78.5

Additional information on 2-Amino-7-bromo-6-cyano-1H-benzimidazole

2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole: A Comprehensive Overview

The compound 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole, with the CAS number 1388065-74-4, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the benzimidazole family, a class of heterocyclic compounds known for their versatile applications. The molecule's structure is characterized by a benzene ring fused with an imidazole ring, featuring substituents at positions 2, 6, and 7. These substituents include an amino group (-NH2), a cyano group (-CN), and a bromine atom (-Br), respectively. The combination of these functional groups imparts unique chemical and biological properties to the molecule.

Benzimidazoles have long been recognized for their ability to act as ligands in metal coordination chemistry, as well as their potential as scaffolds for drug discovery. The presence of the amino group in 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole enhances its ability to form hydrogen bonds, which is crucial for interactions in biological systems. The cyano group introduces electron-withdrawing effects, increasing the compound's reactivity and potentially influencing its pharmacokinetic properties. Meanwhile, the bromine atom adds a layer of halogen-based reactivity, making this compound a valuable substrate for further chemical modifications.

Recent studies have highlighted the potential of 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole in drug design. Researchers have explored its role as a template for creating bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders. For instance, the compound has been investigated for its ability to inhibit specific enzymes involved in cellular signaling pathways. Its unique structure allows for precise interactions with target proteins, making it a promising candidate for lead optimization in medicinal chemistry.

In addition to its pharmaceutical applications, 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole has shown potential in materials science. The molecule's ability to coordinate with metal ions has led to its use in constructing metal-organic frameworks (MOFs) and other hybrid materials. These materials exhibit exceptional porosity and stability, making them ideal for gas storage and catalytic applications. Recent advancements in MOF synthesis have further underscored the importance of this compound as a building block for functional materials.

The synthesis of 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole typically involves multi-step organic reactions. Key steps include nucleophilic substitution, cyclization, and functionalization reactions. Researchers have optimized these processes to achieve high yields and purity levels. For example, recent methodologies have employed microwave-assisted synthesis to accelerate reaction times while maintaining product quality.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Studies have shown that 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole exhibits moderate biodegradation rates under aerobic conditions. However, further research is needed to assess its long-term impact on ecosystems and develop strategies for safe disposal.

In conclusion, 2-Amino-7-Bromo-6-Cyano-1H-Benzimidazole is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structure and functional groups make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.